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Compound of Interest

Compound Name: Epelmycin B

Cat. No.: B15564870

For Researchers, Scientists, and Drug Development Professionals

Epelmycin B is a polyketide natural product for which detailed public information is notably
scarce. While its basic chemical identifiers are available, a comprehensive profile of its
chemical properties, biological activity, and mechanism of action remains largely unelucidated
in readily accessible scientific literature. This guide consolidates the available data for
Epelmycin B and provides a broader context based on the general characteristics of related
antibiotic classes, such as anthracyclines and other polyketides.

Chemical Properties

Limited data is available regarding the specific chemical and physical properties of Epelmycin
B. The known identifiers and predicted properties are summarized in the table below. It is
important to note that without experimental validation, predicted values should be considered
estimates.
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Property Value Source

CAS Number 107807-24-9 --INVALID-LINK--
Molecular Formula C42H51NO16 --INVALID-LINK--
Molecular Weight 825.86 g/mol --INVALID-LINK--
Predicted Boiling Point 860.2+65.0 °C --INVALID-LINK--
Predicted Density 1.48+0.1 g/cm3 --INVALID-LINK--

Note: Data on melting point and solubility for Epelmycin B are not readily available in the
surveyed public literature.

Biological Activity and Mechanism of Action

Specific details regarding the biological activity and mechanism of action of Epelmycin B are
not extensively documented. However, based on its classification as a polyketide, it is plausible
that it exhibits antibiotic properties. Polyketides are a large and structurally diverse class of
secondary metabolites with a wide range of biological activities, including antimicrobial,
antifungal, and anticancer effects.[1][2]

The mechanism of action for polyketide antibiotics can vary significantly depending on their
specific structure.[1][2] For instance, some polyketides, like erythromycin, inhibit protein
synthesis by binding to the bacterial ribosome.[1] Others, such as the tetracyclines, also target
the ribosome to halt translation.

Given that Epelmycin A is classified as an anthracycline, it is possible that Epelmycin B shares
a similar structural backbone and, therefore, a related mechanism of action. Anthracycline
antibiotics, like doxorubicin and daunorubicin, are well-known for their potent anticancer
activity, which is primarily attributed to their ability to intercalate into DNA and inhibit the
function of topoisomerase I, leading to DNA damage and apoptosis in cancer cells. They are
widely used in chemotherapy for various cancers.

Without specific experimental data for Epelmycin B, any proposed mechanism of action
remains speculative and would require empirical validation.
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Experimental Protocols

Detailed experimental protocols for the isolation, characterization, and biological evaluation of
Epelmycin B are not available in the public domain. General methodologies for studying new
natural products of microbial origin would typically involve:

» Fermentation and Isolation: Culturing of the producing microorganism (likely a Streptomyces
species, as is common for many polyketides) followed by extraction and chromatographic

purification of the target compound.

 Structural Elucidation: Utilizing techniques such as Mass Spectrometry (MS) and Nuclear
Magnetic Resonance (NMR) spectroscopy to determine the chemical structure.

» Biological Assays: Screening for antimicrobial activity against a panel of pathogenic bacteria
and fungi, and for cytotoxic activity against various cancer cell lines.

Signaling Pathways

There is no specific information available regarding signaling pathways that are modulated by
Epelmycin B. Should it possess anticancer activity similar to anthracyclines, it would likely
impact pathways related to DNA damage response, cell cycle arrest, and apoptosis.

To illustrate a generalized workflow for the discovery and initial characterization of a novel
natural product like Epelmycin B, the following logical diagram is provided.

Discovery & Isolation

Microbial Strain BT Extraction
(e.g., Streptomyces sp.)
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General workflow for natural product discovery.

In conclusion, while Epelmycin B is a recognized chemical entity with a defined CAS number
and molecular formula, it remains a poorly characterized compound in the public scientific
domain. Further research is necessary to elucidate its chemical properties, biological activities,
and potential therapeutic applications. The information provided here serves as a baseline for
researchers and drug development professionals interested in this and other novel polyketide
natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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